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Compound of Interest

Compound Name:

2-((tert-

Butoxycarbonyl)amino)ethyl 4-

methylbenzenesulfonate

Cat. No.: B114937 Get Quote

Technical Guide: Safe Handling of 2-((tert-
Butoxycarbonyl)amino)ethyl 4-
methylbenzenesulfonate
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the hazards and essential safety precautions for

the handling and use of 2-((tert-Butoxycarbonyl)amino)ethyl 4-methylbenzenesulfonate
(CAS RN: 158690-56-3), a key intermediate in pharmaceutical synthesis. Adherence to these

guidelines is critical to ensure a safe laboratory environment.

Chemical and Physical Properties
2-((tert-Butoxycarbonyl)amino)ethyl 4-methylbenzenesulfonate is a stable, solid organic

compound. A summary of its key physical and chemical properties is presented in Table 1.
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Property Value

CAS Number 158690-56-3

Molecular Formula C14H21NO5S

Molecular Weight 315.38 g/mol

Appearance Solid

Melting Point 47-49 °C

Boiling Point 461.9 ± 28.0 °C at 760 mmHg

Solubility

Soluble in ether, ethanol, dichloromethane, ethyl

acetate, and chloroform. Slightly soluble in

water.

Hazard Identification and Classification
This compound is classified as an irritant. The following table summarizes its GHS (Globally

Harmonized System of Classification and Labelling of Chemicals) classification.

Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Skin Irritation

(Category 2)
alt text Warning

H315: Causes skin

irritation.

Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation.

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory tract

irritation

H335: May cause

respiratory irritation.

Note: While specific LD50 and LC50 data for this compound are not readily available, its

classification as an irritant necessitates careful handling to avoid adverse health effects.
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Experimental Protocol for Safe Handling
A systematic approach to handling 2-((tert-Butoxycarbonyl)amino)ethyl 4-
methylbenzenesulfonate is essential to minimize exposure and risk.

Engineering Controls
Fume Hood: All manipulations of the solid compound or its solutions should be conducted in

a certified chemical fume hood to prevent inhalation of dust or vapors.

Ventilation: Ensure the laboratory has adequate general ventilation.

Personal Protective Equipment (PPE)
The following PPE must be worn at all times when handling this chemical:

PPE Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Hand Protection Nitrile or neoprene gloves.
Provides a barrier against skin

contact, preventing irritation.

Body Protection
A lab coat worn over personal

clothing.

Protects skin from accidental

spills.

Respiratory Protection

Not generally required when

using a fume hood. If a fume

hood is unavailable, a NIOSH-

approved respirator with an

organic vapor cartridge is

recommended.

Prevents respiratory tract

irritation from dust or vapors.

Handling and Storage Procedures
Weighing and Transfer:

Perform all weighing and transfers of the solid material within a chemical fume hood.
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Use a spatula for transfers to minimize dust generation.

Close the container tightly immediately after use.

Solution Preparation:

When dissolving the solid, add the solvent to the solid slowly to avoid splashing.

Ensure the dissolution is performed in a closed or covered vessel within the fume hood.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from strong oxidizing agents.

The recommended storage temperature is 2-8°C.

Spill and Waste Disposal
Spill Response:

In case of a spill, evacuate the immediate area.

Wear appropriate PPE, including respiratory protection if necessary.

For solid spills, carefully sweep up the material to avoid creating dust and place it in a

labeled, sealed container for disposal.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

labeled, sealed container for disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Waste Disposal:

Dispose of all waste materials (including contaminated PPE) in accordance with local,

state, and federal regulations. Do not dispose of down the drain.
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Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical attention if irritation develops and

persists.

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

aid.

Ingestion

If swallowed, do NOT induce vomiting. Get

medical aid immediately. Call a poison control

center.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.

Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides, nitrogen

oxides, and sulfur oxides.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Workflow and Logical Relationships
The following diagram illustrates the key decision points and procedures for the safe handling

of 2-((tert-Butoxycarbonyl)amino)ethyl 4-methylbenzenesulfonate.
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Caption: Workflow for the safe handling of 2-((tert-Butoxycarbonyl)amino)ethyl 4-
methylbenzenesulfonate.

To cite this document: BenchChem. [Hazards and safety precautions for 2-((tert-
Butoxycarbonyl)amino)ethyl 4-methylbenzenesulfonate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b114937#hazards-and-safety-
precautions-for-2-tert-butoxycarbonyl-amino-ethyl-4-methylbenzenesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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